Cas no 2229273-43-0 (tert-butyl N-4-hydroxy-2-(2-sulfanylethyl)phenylcarbamate)

• Product Name: tert-butyl N-4-hydroxy-2-(2-sulfanylethyl)phenylcarbamate
• CAS No: 2229273-43-0
• MF: C₁₃H₁₉NO₃S
• MW: 269.359862565994
• CID: 6529560
• PubChem ID: 165978625
• Update Time: 2025-06-11

tert-butyl N-4-hydroxy-2-(2-sulfanylethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-hydroxy-2-(2-sulfanylethyl)phenylcarbamate
• EN300-1875801
• tert-butyl N-[4-hydroxy-2-(2-sulfanylethyl)phenyl]carbamate
• 2229273-43-0

• Inchi： 1S/C13H19NO3S/c1-13(2,3)17-12(16)14-11-5-4-10(15)8-9(11)6-7-18/h4-5,8,15,18H,6-7H2,1-3H3,(H,14,16)
• InChI Key： MAJMSDOFTZHORS-UHFFFAOYSA-N
• SMILES： SCCC1C=C(C=CC=1NC(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 269.10856464g/mol
• Monoisotopic Mass: 269.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 59.6Ų

Additional information on tert-butyl N-4-hydroxy-2-(2-sulfanylethyl)phenylcarbamate

Introduction to tert-butyl N-4-hydroxy-2-(2-sulfanylethyl)phenylcarbamate (CAS No. 2229273-43-0)

tert-butyl N-4-hydroxy-2-(2-sulfanylethyl)phenylcarbamate, with the CAS number 2229273-43-0, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl carbamate group, a hydroxyphenyl moiety, and a sulfanylethyl substituent. These structural elements contribute to its potential biological activities and pharmacological properties, making it a promising candidate for various therapeutic applications.

The chemical structure of tert-butyl N-4-hydroxy-2-(2-sulfanylethyl)phenylcarbamate can be represented as follows: the tert-butyl group is attached to the nitrogen atom of the carbamate, while the 4-hydroxyphenyl ring is linked to the carbonyl carbon. The 2-sulfanylethyl substituent is attached to the phenyl ring at the 2-position. This arrangement of functional groups provides a balance between hydrophilic and hydrophobic properties, which is crucial for its biological activity and solubility characteristics.

Recent studies have focused on the potential therapeutic applications of tert-butyl N-4-hydroxy-2-(2-sulfanylethyl)phenylcarbamate. One notable area of research is its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, tert-butyl N-4-hydroxy-2-(2-sulfanylethyl)phenylcarbamate has also shown promise in neuroprotective studies. Research has indicated that it can protect neuronal cells from oxidative stress and apoptosis, which are key factors in neurodegenerative diseases like Alzheimer's and Parkinson's disease. The mechanism behind this neuroprotective effect is thought to involve the activation of antioxidant pathways and the modulation of intracellular signaling cascades.

The pharmacokinetic properties of tert-butyl N-4-hydroxy-2-(2-sulfanylethyl)phenylcarbamate have been extensively studied to understand its behavior in biological systems. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, with a half-life that allows for once-daily dosing in preclinical models. This makes it an attractive candidate for further development as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl N-4-hydroxy-2-(2-sulfanylethyl)phenylcarbamate in human subjects. Early phase I trials have demonstrated that it is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are encouraging and pave the way for more advanced clinical trials to assess its therapeutic potential in specific disease indications.

The synthesis of tert-butyl N-4-hydroxy-2-(2-sulfanylethyl)phenylcarbamate involves several steps, including the preparation of the 4-hydroxyphenol derivative, the introduction of the sulfanylethyl group, and the final coupling with tert-butyl carbamate. Optimized synthetic routes have been developed to improve yield and purity, making large-scale production feasible for commercial applications.

In conclusion, tert-butyl N-4-hydroxy-2-(2-sulfanylethyl)phenylcarbamate (CAS No. 2229273-43-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, favorable pharmacokinetic properties, and promising preclinical results make it an exciting candidate for further research and development in the pharmaceutical industry.